Cas no 830330-27-3 (4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-
• CAS No: 830330-27-3
• MF: C₇H₁₀N₄OS
• MW: 198.245499134064
• CID: 679230
• PubChem ID: 136235090
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-
• 6-amino-5-(ethylideneamino)-2-methylsulfanyl-1H-pyrimidin-4-one
• 830330-27-3
• DTXSID20835896
• 6-Amino-5-(ethylideneamino)-2-(methylthio)pyrimidin-4(1H)-one
• 6-Amino-5-[(E)-ethylideneamino]-2-(methylsulfanyl)pyrimidin-4(1H)-one

• Inchi： 1S/C7H10N4OS/c1-3-9-4-5(8)10-7(13-2)11-6(4)12/h3H,1-2H3,(H3,8,10,11,12)/b9-3+
• InChI Key： NUYCOCGLALERQN-YCRREMRBSA-N
• SMILES： S(C)C1=NC(=C(C(N1)=O)/N=C/C)N

Computed Properties

• Exact Mass: 198.05753213g/mol
• Monoisotopic Mass: 198.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 105Ų